Cas no 7466-80-0 ( )
structure
Chemical and Physical Properties
Names and Identifiers
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- 6,7-dimethoxy-3,3a,9,9a-tetrahydrobenzo[f][2]benzofuran-1,4-dione
- AC1L82EA
- NSC402762
- NSC-402762
- NSC402763
- NSC-402763
- 7466-80-0
- DTXSID70323011
-
-
- Inchi： InChI=1S/C14H14O5/c1-17-11-4-7-3-9-10(6-19-14(9)16)13(15)8(7)5-12(11)18-2/h4-5,9-10H,3,6H2,1-2H3
- InChI Key： SASJLSABUMMIEG-UHFFFAOYSA-N
- SMILES： COC1=C(C=C2C(=C1)CC3C(C2=O)COC3=O)OC
Computed Properties
- Exact Mass: 262.08412
- Monoisotopic Mass: 262.08412354g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 393
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 61.8Ų
- XLogP3: 1.3
Experimental Properties
- Density: 1.294
- Boiling Point: 508.1°C at 760 mmHg
- Flash Point: 315.2°C
- Refractive Index: 1.56
- PSA: 61.83
- LogP: 1.23180
Related Literature
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Yu Xiao,Dong Liang,Zhigang Shao,Hongmei Yu,Ming Hou,Baolian Yi RSC Adv., 2015,5, 14506-14513
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4. Bufalin suppresses colorectal cancer cell growth through promoting autophagy in vivo and in vitroZhe Pan,Yunpeng Xie,Jie Bai,Qiuyue Lin,Xiaonan Cui,Ningning Zhang RSC Adv., 2018,8, 38910-38918
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Chih-Kai Lin,Huan-Cheng Chang,Albert A. Villaeys,Michitoshi Hayashi Phys. Chem. Chem. Phys., 2007,9, 853-861
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